Cas no 2137026-09-4 ((2S)-4-methyl-2-(2,2,2-trifluoroethyl)pentan-1-amine)

• Product Name: (2S)-4-methyl-2-(2,2,2-trifluoroethyl)pentan-1-amine
• CAS No: 2137026-09-4
• MF: C₈H₁₆F₃N
• MW: 183.214552879333
• CID: 5255305
• Update Time: 2023-08-25

(2S)-4-methyl-2-(2,2,2-trifluoroethyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-methyl-2-(2,2,2-trifluoroethyl)pentan-1-amine
• (3S)-3-(aminomethyl)-1,1,1-trifluoro-5-methylhexane
• 1-Pentanamine, 4-methyl-2-(2,2,2-trifluoroethyl)-, (2S)-

• Inchi： 1S/C8H16F3N/c1-6(2)3-7(5-12)4-8(9,10)11/h6-7H,3-5,12H2,1-2H3/t7-/m0/s1
• InChI Key： FVJHGCYZKRCKLC-ZETCQYMHSA-N
• SMILES： FC(C[C@@H](CN)CC(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 120
• XLogP3: 2.7
• Topological Polar Surface Area: 26